Cas no 2171704-12-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• CAS No: 2171704-12-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6455576
• PubChem ID: 165816121
• Update Time: 2025-10-18

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid
• 2171704-12-2
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]butanoic acid
• EN300-1487032

• Inchi： 1S/C25H30N2O5/c1-3-16(2)23(24(30)26-14-8-13-22(28)29)27-25(31)32-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21,23H,3,8,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： AXWSZQRALXLWRT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2171704-12-2)

In the realm of peptide synthesis and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid (CAS No. 2171704-12-2) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensures high stability and selectivity during chemical reactions, making it indispensable for researchers developing novel therapeutics and biomaterials.

The growing interest in peptide-based drugs and targeted drug delivery systems has amplified the demand for specialized reagents like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid. Recent studies highlight its utility in designing anticancer peptides, antimicrobial agents, and even COVID-19-related research, where peptide inhibitors are explored for viral entry blockade. The compound’s compatibility with automated synthesizers further enhances its appeal, aligning with the industry’s shift toward high-throughput screening and AI-driven drug discovery.

From a structural perspective, the Fmoc group in this compound enables mild deprotection conditions (typically using piperidine), minimizing side reactions—a key advantage over older Boc (tert-butoxycarbonyl) strategies. Researchers frequently search for "Fmoc vs. Boc peptide synthesis" or "best Fmoc-protected amino acids for SPPS," reflecting the compound’s relevance in modern workflows. Additionally, its 3-methylpentanamidobutanoic acid backbone contributes to improved solubility and reduced aggregation, addressing common challenges in peptide self-assembly and nanomaterial design.

Beyond therapeutics, CAS No. 2171704-12-2 finds applications in bioconjugation and proteomics. Its reactive carboxylate group allows seamless coupling with amines or hydroxyls, facilitating the creation of fluorescent probes or antibody-drug conjugates (ADCs). With the rise of personalized medicine, such tools are vital for biomarker detection and precision oncology. Notably, Google Trends data reveals spikes in queries like "Fmoc amino acid price" and "buy CAS 2171704-12-2," underscoring its commercial significance.

Quality control remains paramount for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidobutanoic acid. Reputable suppliers provide HPLC and MS certificates to ensure ≥95% purity, a frequent concern among buyers. Discussions on platforms like ResearchGate often center on "optimizing Fmoc deprotection efficiency" or "handling hygroscopic Fmoc compounds," highlighting practical considerations for end-users. Furthermore, the compound’s storage conditions (typically -20°C under inert gas) are critical to maintain stability—a topic covered in many peptide synthesis forums.

Looking ahead, innovations in green chemistry may reshape how Fmoc-protected derivatives are manufactured. Solvent-free synthesis and enzymatic protection strategies are gaining traction, aligning with the pharmaceutical industry’s push toward sustainability. As demand grows for CAS 2171704-12-2, collaborations between academia and manufacturers will likely focus on scalable production methods without compromising the compound’s exceptional stereochemical purity—a hallmark of reliable peptide synthesis.